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Compound of Interest

Compound Name: Edronax

CAS No.: 93851-87-7

Cat. No.: B1311121

Get Quote

Welcome to the technical support guide for reboxetine mesylate. This document provides

researchers, scientists, and drug development professionals with in-depth, field-proven insights

into the proper handling, preparation, and storage of reboxetine solutions. Our goal is to ensure

the integrity of your experiments by maintaining the stability and efficacy of this potent and

selective norepinephrine reuptake inhibitor.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: How should I prepare a stock solution of reboxetine
mesylate? What is the best solvent?
Answer: The choice of solvent is critical for both achieving the desired concentration and

ensuring the long-term stability of your stock solution. Reboxetine mesylate, a crystalline solid,

exhibits different solubilities in various common laboratory solvents.

For high-concentration, long-term storage, Dimethyl Sulfoxide (DMSO) is the recommended

solvent. Reboxetine mesylate is highly soluble in DMSO, reaching concentrations of 100
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mg/mL (244.20 mM) or more, sometimes requiring sonication to fully dissolve.[1]

Causality: DMSO is an excellent aprotic solvent that minimizes the risk of hydrolysis, a

common degradation pathway for many pharmaceutical compounds in aqueous environments.

By preparing a concentrated stock in DMSO, you can store it for extended periods at low

temperatures with minimal degradation.

Alternative Solvents:

Ethanol: Soluble to approximately 5 mg/mL.[2]

Water/Aqueous Buffers (e.g., PBS, pH 7.2): Reboxetine mesylate is freely soluble in water,

with reported solubilities ranging from 10 mg/mL in PBS to 50 mM (~20.5 mg/mL) or even

100 mM (~41 mg/mL).[2][3]

Protocol: Preparing a 50 mM Reboxetine Mesylate Stock Solution in DMSO

Pre-analysis: Calculate the required mass of reboxetine mesylate (MW: 409.5 g/mol )[3] for

your desired volume and concentration. For 1 mL of a 50 mM stock, you will need 20.475

mg.

Weighing: Accurately weigh the reboxetine mesylate powder in a suitable microcentrifuge

tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO.

Dissolution: Vortex thoroughly. If the solid does not dissolve completely, use a brief (5-10

minute) sonication in a water bath until the solution is clear.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in low-retention microcentrifuge tubes.[4]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2][4]

Q2: What are the optimal storage conditions for
reboxetine solutions and how long are they stable?
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Answer: Proper storage is paramount to preserving the integrity of your reboxetine solutions.

The stability is highly dependent on the solvent, temperature, and exposure to light.

Solution Type
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid Powder -20°C[2] ≥ 2 years[2]

Store under

desiccating

conditions.

DMSO Stock Solution -80°C Up to 6 months[4]

Aliquot to avoid

freeze-thaw cycles.

Ensure containers are

tightly sealed to

prevent moisture

absorption by DMSO.

[4]

-20°C Up to 1 month[4]

Aqueous/Buffer

Solution
2-8°C

Not recommended for

more than one day[2]

Prepare fresh daily

from a frozen DMSO

stock for all biological

experiments.

Expert Insight: While reboxetine mesylate is highly soluble in aqueous buffers, its stability in

these solutions is significantly reduced. Hydrolysis and potential microbial growth can

compromise the solution's integrity. Therefore, always prepare aqueous working solutions fresh

on the day of the experiment by diluting your DMSO stock.[2]

Powder

Store_Powder

DMSO_Stock

Store_DMSO

Aqueous_Working

Store_Aqueous Experiment

Use in Assay
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Q3: I diluted my reboxetine stock into a buffer and the
solution turned cloudy. What happened and how can I
fix it?
Answer: This is a common issue known as precipitation, which occurs when the concentration

of the compound exceeds its solubility limit in the final aqueous buffer. The organic solvent (like

DMSO) from your stock solution can also influence this.

Causality & Troubleshooting Logic:

Solvent Carryover: When you dilute a high-concentration DMSO stock into an aqueous

buffer, the final percentage of DMSO might not be sufficient to keep the reboxetine dissolved.

Solubility Limit Exceeded: Even though reboxetine is water-soluble, you may have exceeded

its solubility limit in that specific buffer at that specific pH and temperature.

Temperature Shock: If you used a cold buffer to dilute a room-temperature stock, the

solubility might temporarily decrease, causing the compound to crash out of solution.
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Is your final aqueous
solution cloudy?

What is the final % of DMSO?

Yes

Solution is likely fine.
DMSO is keeping it soluble.

No

Warm solution gently to 37°C
and vortex. Does it redissolve?

< 1% > 1%

Problem solved.
Likely temperature shock.
Proceed with experiment.

Yes

ACTION: Remake solution.
- Decrease final reboxetine concentration.

- Or, slightly increase final DMSO % (if assay permits).
- Ensure buffer is at room temperature.

No

Click to download full resolution via product page

Pro-Tip: Always ensure the residual amount of the organic solvent is insignificant in your final

experimental setup, as solvents like DMSO can have physiological effects at low

concentrations.[2]

Q4: My experimental results are inconsistent. Could my
reboxetine solution be the problem?
Answer: Yes, solution instability is a frequent cause of experimental variability. If you are

observing inconsistent results, perform the following self-validating checks:
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Visual Inspection: Before every use, visually inspect your stock and working solutions. Look

for any signs of precipitation, cloudiness, or color change. A fresh, valid solution should be

clear.

Review Your Handling Protocol:

Are you using freshly prepared aqueous solutions for each experiment? As stated,

aqueous stability is limited to about one day.[2]

Have your DMSO stock aliquots undergone multiple freeze-thaw cycles? If so, discard the

aliquot and use a fresh one. It is best practice to aliquot stock solutions to prevent product

inactivation from repeated freeze-thaw cycles.[4]

Consider Degradation Factors:

Photostability: While specific data is limited, many complex organic molecules are

susceptible to photodegradation. It is best practice to store solutions in amber vials or

otherwise protected from light. Stress testing for photostability is a standard part of drug

development.[5]

pH Stability: Reboxetine's stability can be pH-dependent. Ensure your buffer's pH is

consistent across experiments. Hydrolysis can be accelerated at non-neutral pH values.[5]

Metabolism: In cellular or in-vivo experiments, remember that reboxetine is metabolized,

primarily by the cytochrome P450 enzyme CYP3A4.[6][7] This is a biological factor, not a

solution stability issue, but it can lead to a decrease in the effective concentration over

time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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